Cas no 1361670-70-3 (2'-Iodo-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl)

2'-Iodo-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl is a halogenated biphenyl derivative with a unique substitution pattern, combining iodine, chlorine, and trifluoromethyl functional groups. This structure imparts distinct electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki or Stille couplings. The presence of multiple halogens enhances reactivity, while the trifluoromethyl group contributes to increased lipophilicity and metabolic stability, which is advantageous in pharmaceutical and agrochemical applications. Its well-defined molecular architecture also makes it suitable for use in materials science, where precise functionalization is required. The compound is typically handled under controlled conditions due to its reactivity and potential sensitivity.

2'-Iodo-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl structure

1361670-70-3 structure

Product Name:2'-Iodo-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl

CAS No:1361670-70-3

MF:C₁₃H₅Cl₃F₃I

MW:451.437483549118

CID:4995538

Update Time:2025-10-28

2'-Iodo-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

- 2'-Iodo-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl
- Inchi： 1S/C13H5Cl3F3I/c14-6-4-9(15)11(10(16)5-6)7-2-1-3-8(12(7)20)13(17,18)19/h1-5H
- InChI Key： BMSQHCXRKDBOCO-UHFFFAOYSA-N
- SMILES： IC1C(C(F)(F)F)=CC=CC=1C1C(=CC(=CC=1Cl)Cl)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 1
Complexity: 327
XLogP3: 7
Topological Polar Surface Area: 0

2'-Iodo-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011005767-250mg	2'-Iodo-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl	1361670-70-3	97%	250mg	484.80 USD	2021-07-05
Alichem	A011005767-500mg	2'-Iodo-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl	1361670-70-3	97%	500mg	855.75 USD	2021-07-05
Alichem	A011005767-1g	2'-Iodo-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl	1361670-70-3	97%	1g	1,519.80 USD	2021-07-05

2'-Iodo-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl Related Literature

1. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
2. An automated in-chip-catalytic–spectrophotometric method for determination of copper(ii) using a multisyringe flow injection analysis-multipumping flow system†

Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
3. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106
4. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

Additional information on 2'-Iodo-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl

Research Briefing on 2'-Iodo-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl (CAS: 1361670-70-3)

The compound 2'-Iodo-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl (CAS: 1361670-70-3) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 2'-Iodo-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl as a versatile intermediate in the synthesis of complex organic molecules. Its trifluoromethyl and iodo substituents make it particularly valuable for cross-coupling reactions, which are pivotal in constructing bioactive compounds. Researchers have successfully employed this compound in palladium-catalyzed Suzuki-Miyaura and Sonogashira couplings, demonstrating its utility in generating diverse molecular scaffolds.

In addition to its synthetic applications, preliminary investigations into the biological activity of 2'-Iodo-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl have revealed promising results. In vitro assays indicate that derivatives of this compound exhibit moderate inhibitory effects on certain kinase enzymes, suggesting potential as lead compounds for kinase-targeted therapies. Further studies are underway to optimize its pharmacokinetic properties and evaluate its efficacy in animal models.

The environmental and toxicological profiles of 2'-Iodo-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl have also been a subject of scrutiny. Recent toxicokinetic studies suggest that the compound exhibits low acute toxicity but requires careful handling due to its halogenated structure. Researchers emphasize the need for comprehensive risk assessments before large-scale industrial applications.

Looking ahead, the integration of 2'-Iodo-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl into high-throughput screening libraries could accelerate the discovery of novel therapeutics. Its structural features align with current trends in fragment-based drug design, making it a valuable tool for medicinal chemists. Collaborative efforts between academia and industry are expected to further elucidate its potential in addressing unmet medical needs.